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Resin Types and Key Characteristics

The table below summarizes common peptide synthesis resins based on their resulting C-terminal

functionality.

Resin Name
C-Terminal
Functionality

Cleavage
Conditions

Key Characteristics & Applications

Wang Resin [1]
[2]

Acid Concentrated TFA
[2]

Common for peptide acids; risk of
racemization during first amino acid

loading [2].

2-Chlorotrityl
Resin [1] [2]

Acid Mild acid (1-3%

TFA) [2]

Minimal racemization; cleaves under mild

conditions to yield fully protected
peptides [2].

Rink Amide
Resin [1] [2]

Amide Concentrated TFA
[2]

Most common for peptide amides;
standard amide bond formation for first

amino acid [2].

Sieber Amide
Resin [1] [2]

Amide Mild acidic

conditions [2]

Less sterically hindered than Rink; good

for sterically bulky C-termini or fully
protected peptide amides [2].
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Resin Name
C-Terminal
Functionality

Cleavage
Conditions

Key Characteristics & Applications

PAM Resin [1] Acid Strong acid (e.g.,

HF) [1]

High stability to TFA; used in Boc

strategy; requires harsh cleavage
conditions [1].

MBHA Resin
[1]

Amide Strong acid (HF or
TFMSA) [1]

Similar to Rink but requires harsh
cleavage conditions; must be activated

with base [1].

Oxime Resin
[1]

Variable Nucleophiles

(amines, hydrazine,
etc.) [1]

Base-labile; cleaved by nucleophiles to

form amides, hydrazides, esters, etc.;
can be used for cyclic peptides [1].

Resin Selection Workflow

The following diagram maps out a logical workflow for choosing a resin based on your peptide synthesis

goals, particularly the desired C-terminal functionality and handling requirements.
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Define Peptide Target

Determine C-Terminal
Functionality

Acid Amide Other (e.g., Thioester)

Risk of
racemization?

Steric hindrance
at C-terminus?

Safety-Catch Resin
(e.g., Kenner type)

Wang Resin
(Concentrated TFA)

Low

2-Chlorotrityl Resin
(Mild Acid)

High / Avoid

Rink Amide Resin
(Concentrated TFA)

Low

Sieber Amide Resin
(Mild Acid)

High
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Finding Specific DBZ Linker Data

Since the search results lack specific data on DBZ linker compatibility, here are suggestions for finding more

targeted information:

Refine Your Search: Use specific academic search engines like Google Scholar, PubMed, or Scopus
with queries such as "DBZ linker" solid-phase peptide synthesis, "DBZ linker"

resin compatibility, or the chemical name of the DBZ linker.
Consult Supplier Data Sheets: Major manufacturers of peptide synthesis reagents (such as

AAPPTEC, Merck, and Biotage) provide detailed technical data sheets and application notes for their
products, which may include compatibility information for various linkers like DBZ.
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Analyze Experimental Protocols: When you find relevant papers or supplier documents, pay close

attention to the methods section for specifics on resin type, linker loading, coupling reagents, and
cleavage cocktails used in conjunction with the DBZ linker.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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